Cas no 2227721-95-9 (methyl (3S)-3-(2-chloropyridin-3-yl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(2-chloropyridin-3-yl)-3-hydroxypropanoate
• CAS No: 2227721-95-9
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 5952666
• PubChem ID: 97168066
• Update Time: 2025-05-24

methyl (3S)-3-(2-chloropyridin-3-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(2-chloropyridin-3-yl)-3-hydroxypropanoate
• 2227721-95-9
• EN300-1976838

• Inchi： 1S/C9H10ClNO3/c1-14-8(13)5-7(12)6-3-2-4-11-9(6)10/h2-4,7,12H,5H2,1H3/t7-/m0/s1
• InChI Key： IIWAPQHLZCPFFO-ZETCQYMHSA-N
• SMILES： ClC1C(=CC=CN=1)[C@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 215.0349209g/mol
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on methyl (3S)-3-(2-chloropyridin-3-yl)-3-hydroxypropanoate

Compound CAS No 2227721-95-9: Methyl (3S)-3-(2-chloropyridin-3-yl)-3-hydroxypropanoate

The compound with CAS No 2227721-95-9, commonly referred to as methyl (3S)-3-(2-chloropyridin-3-yl)-3-hydroxypropanoate, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its chiral center at the third carbon of the propanoate chain, which imparts a specific stereochemistry to the molecule. The presence of a chloropyridine ring further enhances its chemical reactivity and selectivity in various reactions.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry, particularly in the development of bioactive molecules. Researchers have explored its role as a precursor in the synthesis of more complex structures, leveraging its unique functional groups for site-specific modifications. The methyl ester group, for instance, has been shown to influence the solubility and bioavailability of derivatives, making it a valuable component in drug design.

The synthesis of methyl (3S)-3-(2-chloropyridin-3-yl)-3-hydroxypropanoate involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid. This is followed by esterification using methanol under controlled conditions to yield the desired product. The stereochemistry at the chiral center is carefully controlled during synthesis to ensure high enantiomeric purity, which is critical for applications in asymmetric catalysis and chiral resolution.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been used as a building block for constructing bioactive molecules with potential anti-inflammatory, antiviral, and anticancer properties. Its ability to form stable complexes with metal ions has also made it a candidate for use in coordination chemistry and catalysis.

The environmental impact of methyl (3S)-3-(2-chloropyridin-3-yl)-3-hydroxypropanoate has been a subject of recent investigations. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its ecological implications.

In conclusion, methyl (3S)-3-(2-chloropyridin-3-yl)-3-hydroxypropanoate, with CAS No 2227721-95-9, represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further exploration in both academic and industrial settings. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.